Cas no 1483845-42-6 (5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde)

5-(Trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde is a fluorinated aromatic aldehyde featuring a benzodioxine scaffold. The trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The benzodioxine core contributes to stability and bioavailability, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is useful in the development of bioactive molecules due to its structural rigidity and potential for modulating metabolic stability. Its synthetic versatility and fluorine incorporation make it suitable for applications requiring enhanced lipophilicity and resistance to oxidative degradation.
5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde structure
1483845-42-6 structure
Product Name:5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
CAS No:1483845-42-6
MF:C10H7F3O3
MW:232.155993700027
CID:4938049
Update Time:2026-02-27

5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
    • A919482
    • 5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
    • Inchi: 1S/C10H7F3O3/c11-10(12,13)8-6(5-14)1-2-7-9(8)16-4-3-15-7/h1-2,5H,3-4H2
    • InChI Key: ACIZPGIIDKSFGL-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=O)C=CC2=C1OCCO2)(F)F

Computed Properties

  • Exact Mass: 232.03472857 g/mol
  • Monoisotopic Mass: 232.03472857 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5
  • Molecular Weight: 232.16

5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Pricemore >>

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Additional information on 5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde

Comprehensive Overview of 5-(Trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS No. 1483845-42-6)

The compound 5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS No. 1483845-42-6) is a fluorinated aromatic aldehyde with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a benzodioxine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

One of the key reasons for the rising interest in 5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde is its applicability in medicinal chemistry. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this aldehyde a sought-after building block. Recent studies highlight its utility in designing CNS-targeting drugs and anti-inflammatory agents, addressing critical healthcare challenges such as neurodegenerative diseases and chronic inflammation.

In the agrochemical sector, 5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde is gaining traction as a precursor for pesticides and herbicides. The benzodioxine scaffold contributes to the compound's ability to interact with biological targets in pests, while the trifluoromethyl group improves its environmental persistence. This dual functionality aligns with the industry's shift toward eco-friendly and high-efficacy solutions, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's aldehyde functionality offers versatile reactivity, enabling its use in cross-coupling reactions, reductive amination, and heterocycle formation. These transformations are crucial for creating diverse molecular libraries, a practice central to high-throughput screening in drug discovery. The CAS No. 1483845-42-6 is often referenced in patents and publications, underscoring its industrial relevance.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional fluorinated compounds, 5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde exhibits a favorable toxicity profile, making it a safer choice for large-scale applications. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis, topics that dominate academic and industrial discussions.

In summary, 5-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS No. 1483845-42-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the benzodioxine ring and trifluoromethyl substituent, contribute to its versatility and efficacy. As research continues to uncover new uses for this molecule, its importance in modern chemistry is expected to grow, meeting the evolving needs of science and industry.

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